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Compound of Interest

Methyl 3-(hydroxymethyl)-4-
Compound Name:

nitrobenzoate
CAS No.: 201932-92-5

Cat. No.: B3114508

Get Quote

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a trisubstituted aromatic building block critical
in the synthesis of complex heterocycles, particularly quinazolines and isoindolinone
derivatives. Its structure features three distinct reactive centers: a methyl ester (C1), a
hydroxymethyl group (C3, benzylic alcohol), and a nitro group (C4).

This guide provides a rigorous analytical protocol for researchers to validate the identity, purity,
and structural integrity of this compound. The methodology prioritizes distinguishing the target
molecule from its common synthetic impurities, such as the unreacted methyl precursor (methyl
3-methyl-4-nitrobenzoate) or the over-oxidized aldehyde/acid byproducts.

Key Chemical Identifiers
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Property Detail

CAS Number 201932-92-5

Molecular Formula CoH9NOs

Molecular Weight 211.17 g/mol

SMILES COC(=0)C1=CC=C(=0)C(C0O)=C1
Appearance Pale yellow to amber solid

Structural Characterization Strategy

The analytical challenge lies in confirming the specific oxidation state of the C3-substituent
(alcohol vs. aldehyde vs. methyl) while ensuring the ester and nitro groups remain intact.

Analytical Workflow Diagram

The following flowchart outlines the logical progression from crude sample to validated

compound.
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Figure 1: Step-by-step analytical workflow for structural validation.

Spectroscopic Analysis Protocols
Infrared Spectroscopy (FT-IR)

Objective: Rapid confirmation of the three primary functional groups. Method: ATR (Attenuated
Total Reflectance) on solid sample.
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. Expected Wavenumber . ]
Functional Group ( 1 Diagnostic Feature
cm-

Distinguishes the

hydroxymethyl target from the

O-H Stretch 3300 — 3500 (Broad) )
methyl precursor (which lacks
OH).
Characteristic of the
C=0 Stretch 1715 - 1730 (Strong) )
conjugated methyl ester.
Two strong bands confirming
NO2 Stretch ~1530 (Asym) & ~1350 (Sym) )
the nitro group presence.
Primary alcohol C-O stretch
C-O Stretch 1050 — 1150

(distinct from ester C-0).

Technical Insight: If the O-H band is absent, the sample is likely the unreacted methyl
precursor. If a second carbonyl peak appears around 1690 cm~1, suspect oxidation to the
aldehyde (3-formyl derivative).

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural assignment. Solvent: DMSO-ds (preferred for observing OH
coupling) or CDCls.

IH NMR (400 MHz, DMSO-ds) — Predicted Assignment

The aromatic ring possesses a 1,3,4-substitution pattern. The nitro group at C4 strongly
deshields the adjacent protons.

o Aromatic Protons (3H):

o H-2 (d, J~2 Hz): ~8.0-8.2 ppm. This proton is between the ester and the hydroxymethyl
group.

o H-5(d, J~8.5 Hz): ~8.0-8.1 ppm. Ortho to the nitro group.

o H-6 (dd, J~8.5, 2 Hz): ~8.2-8.3 ppm.
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e Hydroxymethyl Group (-CH20H):
o -CHz2- (d or s): ~4.8-5.0 ppm. (Appears as a doublet if OH coupling is resolved in DMSO).
o -OH (t or broad s): ~5.4-5.6 ppm. (Exchangeable with D20).

o Methyl Ester (-COOCHS3):
o -CHs (s): ~3.90 ppm. Sharp singlet.

Critical Quality Attribute (CQA): The integration ratio of the aromatic protons to the benzylic
methylene (-CHz-) must be exactly 3:2. A ratio of 3:3 implies the presence of the methyl
precursor (Ar-CHs).
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Figure 2: NMR connectivity and spatial relationships.

Mass Spectrometry (LC-MS)
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Objective: Molecular weight confirmation and fragmentation analysis. lonization: ESI
(Electrospray lonization), Positive Mode [M+H]* or [M+Na]*.

e Parent lon: m/z 212.18 [M+H]*.

e Fragmentation Pattern:
o Loss of OH: m/z ~194 (Formation of benzyl cation).
o Loss of NO2: m/z ~166 (Common in nitroaromatics).
o Loss of OMe: m/z ~181 (From ester).

Purity Profiling (HPLC Method)

To ensure the material is suitable for drug development (e.g., as a scaffold for isoindolinones),
purity must be >98%.

Protocol:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

e Gradient: 5% B to 95% B over 20 minutes.

e Detection: UV at 254 nm (aromatic) and 210 nm.

e Flow Rate: 1.0 mL/min.

Impurity Markers:

o Methyl 3-methyl-4-nitrobenzoate (Starting Material): More hydrophobic (elutes later than
target).

o 3-(Hydroxymethyl)-4-nitrobenzoic acid (Hydrolysis Product): More polar (elutes earlier than
target).
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Applications in Drug Development

Methyl 3-(hydroxymethyl)-4-nitrobenzoate acts as a "linchpin” intermediate. Its orthogonal
reactivity allows for sequential functionalization:

¢ Isoindolinone Synthesis:
o Reduction of the nitro group (H2/Pd-C or Fe/AcOH) yields the aniline.

o The aniline can cyclize with the adjacent hydroxymethyl group (after oxidation to aldehyde
or activation as a bromide) to form isoindolin-1-ones, a privileged scaffold in kinase
inhibitors [1].

e Quinazoline Construction:

o The ortho relationship between the nitrogen (from nitro) and the carbon chain
(hydroxymethyl) is ideal for building the pyrimidine ring of quinazolines.

References
¢ Synthesis of Isoindolinones

o Title: "Recent Advances in the Synthesis of Isoindolinones™
o Source: Organic Chemistry Portal

o URL:[Link]
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¢ Synthesis Precursors

o Title: "Synthesis of Methyl 3-methyl-4-nitrobenzo
o Source: CDC Stacks / NIOSH

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Methyl 3-hydroxy-4-nitrobenzoate | 713-52-0 [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Guide: Functional Group Analysis of Methyl 3-
(hydroxymethyl)-4-nitrobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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